Cas no 1804482-98-1 (2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804482-98-1
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4843286
• Update Time: 2025-10-28

2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-5(3-14)6(17-8(9,10)11)2-7(12-4)13(15)16/h2-3H,1H3
• InChI Key： UPGWKUUTUDDSTD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C)C=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804482-98-1)

2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, with the CAS number 1804482-98-1, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a nitro group, a methyl group, and a trifluoromethoxy substituent. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and pharmaceutical contexts.

The molecular formula of 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is C₁₀H₆F₃N₂O₄. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the synthesis of bioactive compounds. The nitro group, on the other hand, can be reduced to an amino group, which is a common strategy in drug development to enhance the pharmacological properties of lead compounds.

In recent years, 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has been studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of anti-inflammatory agents. Research has shown that derivatives of this compound exhibit potent anti-inflammatory activity, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of these therapeutic effects while minimizing potential side effects.

Beyond its medicinal applications, 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has also found use in organic synthesis as a building block for more complex molecules. Its reactivity and stability make it a valuable starting material for the synthesis of heterocyclic compounds, which are essential components in many advanced materials and pharmaceuticals. For instance, it can be used in the preparation of pyrazoles, triazoles, and other nitrogen-containing heterocycles that have applications in materials science and drug discovery.

The synthesis of 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the nitration of 2-methyl-4-(trifluoromethoxy)pyridine followed by oxidation to form the carboxaldehyde. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve the efficiency and sustainability of these processes.

The physical properties of 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, including its melting point, solubility, and stability under various conditions, are crucial for its practical applications. These properties have been extensively studied to ensure that it can be handled safely and effectively in laboratory settings. For example, it is known to be stable under ambient conditions but may require protection from light and moisture during long-term storage.

In conclusion, 2-Methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804482-98-1) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique combination of functional groups provides a platform for developing novel bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.